Cas no 1597668-29-5 (2-Fluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid)

• Product Name: 2-Fluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid
• CAS No: 1597668-29-5
• MF: C₅H₆FN₃O₂
• MW: 159.118443965912
• CID: 5736893
• PubChem ID: 114689995
• Update Time: 2025-07-21

2-Fluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid
• 2-Fluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)aceticacid
• EN300-1138367
• 1597668-29-5

• Inchi： 1S/C5H6FN3O2/c1-9-3(2-7-8-9)4(6)5(10)11/h2,4H,1H3,(H,10,11)
• InChI Key： CMVYTDZWPDPSHC-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1=CN=NN1C

Computed Properties

• Exact Mass: 159.04440460g/mol
• Monoisotopic Mass: 159.04440460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 68Ų

Additional information on 2-Fluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid

Research Brief on 2-Fluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid (CAS: 1597668-29-5)

The compound 2-Fluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid (CAS: 1597668-29-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-Fluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid as a versatile building block in the synthesis of novel bioactive molecules. Its incorporation into peptide mimetics and small-molecule inhibitors has demonstrated promising results in targeting enzymes such as proteases and kinases, which are critical in various disease pathways. The fluorine atom at the alpha position enhances the compound's metabolic stability and binding affinity, making it a valuable scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's utility in the design of covalent inhibitors for SARS-CoV-2 main protease. The study reported that derivatives of 2-Fluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid exhibited potent inhibitory activity, with IC50 values in the low micromolar range. The findings suggest that this compound could serve as a starting point for developing antiviral agents against emerging coronaviruses.

Another area of interest is the compound's application in positron emission tomography (PET) imaging. A recent preprint on bioRxiv detailed the synthesis of a fluorine-18 labeled analog of 2-Fluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid for imaging tumor-associated enzymes. The radiolabeled compound showed high specificity and uptake in preclinical models, indicating its potential as a diagnostic tool in oncology.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-Fluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid derivatives. Future research directions may include structure-activity relationship (SAR) studies to improve selectivity and reduce off-target effects. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.

In conclusion, 2-Fluoro-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid represents a promising chemical entity with diverse applications in drug discovery and molecular imaging. Continued exploration of its pharmacological potential is warranted to fully harness its therapeutic and diagnostic capabilities.